Cas no 143509-47-1 (3-Hydroxy-4-methylpicolinaldehyde)

• Product Name: 3-Hydroxy-4-methylpicolinaldehyde
• CAS No: 143509-47-1
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 108402
• PubChem ID: 10329350
• Update Time: 2025-09-28

3-Hydroxy-4-methylpicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-methylpicolinaldehyde
• 2-Pyridinecarboxaldehyde,3-hydroxy-4-methyl-
• 2-Pyridinecarboxaldehyde,3-hydroxy-4-methyl-(9ci)
• 3-hydroxy-4-methylpyridine-2-carbaldehyde
• AB75246
• 143509-47-1
• SCHEMBL8688305
• JHJPDSLRIOPRPT-UHFFFAOYSA-N
• DTXSID201262922
• FT-0702539
• 3-HYDROXY-4-METHYL-2-PYRIDINECARBOXALDEHYDE
• 3-hydroxy-4-methyl-2-formylpyridine
• AT35382
• EN300-7643702

• Inchi： 1S/C7H7NO2/c1-5-2-3-8-6(4-9)7(5)10/h2-4,10H,1H3
• InChI Key： JHJPDSLRIOPRPT-UHFFFAOYSA-N
• SMILES： OC1C(C=O)=NC=CC=1C

Computed Properties

• Exact Mass: 137.047678466g/mol
• Monoisotopic Mass: 137.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2Ų